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Pathogen Cefditoren Cefuroxime Cefixime Cefpodoxime Amoxicillin/Clavulanate Amoxicillin g\i;otamme Key Context & Notes
S. 0.03-0.06 0.12-0.25 Information  Information 0.03-0.25 mg/L [1] Information  Information  Cefditoren shows the
pneumoniae mglL [1] mo/L [1] missing missing missing missing highest intrinsic
(Penicillin- activity against
Susceptible) penicillin-susceptible
strains [1].
S. 0.25-0.5 4-8 mg/L [1] Information  Information 1-4 mg/L [1] Information  Information  Activity remains high
pneumoniae mgl/L [1] missing missing missing missing for cefditoren against
(Penicillin- intermediate strains
Intermediate) [1].
S. 0.5-1 mg/lL  8-32 mg/L Information  Information 8-216 mg/L [1] Information  Information  Cefditoren MIC90 is
pneumoniae [1] [1] missing missing missing missing significantly lower
(Penicillin- than for cefuroxime or
Resistant) amoxicillin/clavulanate
[1].
S. ~0.5mg/lL  High High High Information missing MIC90 Low MIC90 A 2025 Spanish study
pneumoniae [2] Resistance Resistance  Resistance indicates [2] (2019-2020) confirms
(Overall, [2] [2] [2] resistance cefditoren and
recent [2] cefotaxime retain the
isolates) best activity among [3-
lactams tested [2].
H. 0.016-0.03 Information Information  Information Information missing Information  Information  Cefditoren is highly
influenzae mgl/L [3] missing missing missing missing missing active and stable
(including B- [4] against common -
lactamase+) lactamases (TEM-1,
ROB-1) [5] [4].
M. 0.06-0.5 2-8 mg/L [1] Information  Information 0.25-2 mg/L [1] Information  Information ~ Nearly 100% of M.
catarrhalis mgl/L [1] missing missing missing missing catarrhalis produce B-
(including B- [3] lactamase; cefditoren
lactamase+) MIC9O0 is lower than
for cefuroxime [1] [5].
S. pyogenes <0.06 Information Information  Information Information missing Information  Information  Uniformly susceptible
mg/L [1] missing missing missing missing missing to B-lactams;
cefditoren has the
highest intrinsic
activity among oral
cephalosporins [1].
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Cefotaxime

Pathogen Cefditoren Cefuroxime Cefixime Cefpodoxime Amoxicillin/Clavulanate ~ Amoxicillin ) Key Context & Notes

E. coli (from 0.5 mg/L Information Information  Information Information missing Information  Information  97.1% of outpatient

UTI) [6] [7] missing missing missing missing missing UTI isolates were
inhibited at <1 mg/L.
Note: ESBL-

producing strains are
resistant [6] [7].

| Oxacillin-Susceptible S. aureus (MSSA) | 0.5-1 mg/L [8] [4] | Information missing | >4-8 mg/L [8] | 2->4 mg/L [8] | Information missing | Information missing |

Information missing | Cefditoren activity is comparable to cefuroxime and cefdinir, and superior to cefixime and cefpodoxime [8]. |

Detailed Experimental Protocols

For the MIC data presented, here are the detailed methodologies commonly employed in the cited studies.

Broth Microdilution Method

This is the standard reference method used in most surveillance studies [1] [2].

¢ Principle: Bacteria are inoculated into a series of wells containing broth (Mueller-Hinton) with doubling dilutions of the antibiotic.
e Procedure:
o Panel Preparation: Trays are prepared with cefditoren concentrations typically ranging from 0.015 to 128 mg/L.
o Inoculum Preparation: Bacterial colonies are adjusted to a turbidity of 0.5 McFarland standard, then diluted to achieve a final density of
approximately 5 x 10A5 CFU/mL in each well.
o Incubation: Inoculated trays are incubated at 35°C for 20-24 hours in ambient air.
o MIC Determination: The MIC is recorded as the lowest concentration of antibiotic that completely inhibits visible growth of the organism [9] [4].
¢ Quality Control: Standard reference strains like S. pneumoniae ATCC 49619, H. influenzae ATCC 49247, and E. coli ATCC 25922 are included in each run
to ensure accuracy [9] [2].

Agar Dilution Method

This method is often used for testing fastidious organisms or in specialized surveillance [6] [2].

* Principle: Antimicrobial agent is incorporated into agar plates at doubling dilutions.
¢ Procedure:
o Medium Preparation: Agar plates (like Mueller-Hinton supplemented with 5% sheep blood or Haemophilus Test Medium) are prepared with defined
cefditoren concentrations.
o Inoculation: A standardized inoculum (e.g., 104 CFU per spot) is applied to the agar surface using a replicating device.
o Incubation: Plates are incubated at 35°C for 20-24 hours.
o MIC Determination: The MIC is the lowest concentration of antibiotic that inhibits visible growth after the incubation period [6] [10].

Mechanisms and Workflows

To better understand cefditoren's enhanced activity, the following diagram illustrates its mechanism of action and the corresponding in vitro susceptibility testing

workflow.
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Cefditoren's Enhanced Activity Mechanism Standard MIC Determination Workflow
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\
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Key Interpretive Insights

« PBP Affinity: Cefditoren's high affinity for PBP 2 in S. pneumoniae is a key reason for its potent activity against penicillin-resistant strains, as it remains
effective even when other PBPs are altered [5].

e B-Lactamase Stability: Cefditoren is stable against hydrolysis by many common p-lactamases (e.g., TEM-1, ROB-1), which are frequently produced by
H. influenzae and M. catarrhalis, explaining its low MICs against these pathogens [5] [4].

* Impact of Resistance Mechanisms: While cefditoren is effective against many resistant phenotypes, its activity is compromised against organisms with
complex resistance mechanisms, particularly ESBL-producing Enterobacteriaceae and methicillin-resistant Staphylococcus aureus (MRSA) [6] [5] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a

compatibility check]
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